Cas no 439110-13-1 (2-(4-Fluoro-3-nitrophenyl)ethanol)

• Product Name: 2-(4-Fluoro-3-nitrophenyl)ethanol
• CAS No: 439110-13-1
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD09909411
• CID: 2669850
• PubChem ID: 11252405
• Update Time: 2025-10-29

2-(4-Fluoro-3-nitrophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-3-NITROPHENYL)ETHANOL
• 2-(4-fluoro-3-nitrophenyl)ethan-1-ol
• MFCD09909411
• 2-(4-fluoro-3-nitro-phenyl)-ethanol
• 439110-13-1
• 4-Fluoro-3-nitrobenzeneethanol
• EN300-1841340
• AKOS006310237
• MSAVICSPFQKRGG-UHFFFAOYSA-N
• 2-(4-fluoro-3-nitro-phenyl)ethanol
• SCHEMBL2340873
• DB-396998
• 2-(4-Fluoro-3-nitrophenyl)ethanol

• MDL： MFCD09909411
• Inchi： 1S/C8H8FNO3/c9-7-2-1-6(3-4-11)5-8(7)10(12)13/h1-2,5,11H,3-4H2
• InChI Key： MSAVICSPFQKRGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Additional information on 2-(4-Fluoro-3-nitrophenyl)ethanol

2-(4-Fluoro-3-Nitrophenyl)Ethanol: A Comprehensive Overview

2-(4-Fluoro-3-nitrophenyl)ethanol is a chemical compound with the CAS number 439110-13-1. This compound is a derivative of ethanol, featuring a phenyl group substituted with fluorine and nitro groups. The presence of these substituents imparts unique chemical properties, making it a subject of interest in various research fields, including organic synthesis, pharmacology, and materials science.

The structure of 2-(4-fluoro-3-nitrophenyl)ethanol consists of a benzene ring with fluorine at the para position and a nitro group at the meta position relative to the ethanol substituent. This arrangement creates a molecule with significant electronic and steric effects, which are crucial for its reactivity and applications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the key areas of research involving 2-(4-fluoro-3-nitrophenyl)ethanol is its role in drug discovery. The compound's ability to act as a precursor for more complex molecules has been extensively explored. For instance, researchers have utilized it in the synthesis of anti-inflammatory agents and antioxidants, leveraging its unique reactivity under specific reaction conditions. The substitution pattern on the benzene ring allows for selective chemical transformations, which is a critical factor in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(4-fluoro-3-nitrophenyl)ethanol has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and coordination chemistry. Recent findings suggest that this compound can serve as a ligand in transition metal complexes, enhancing catalytic efficiency in various organic reactions.

The synthesis of 2-(4-fluoro-3-nitrophenyl)ethanol typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution and reduction reactions, often employing catalytic systems to optimize yield and purity. The development of more efficient synthetic routes remains an active area of research, driven by the demand for scalable production methods in both academic and industrial settings.

From an analytical standpoint, 2-(4-fluoro-3-nitrophenyl)ethanol has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies provide insights into its molecular structure and intermolecular interactions, which are essential for understanding its behavior in different chemical environments. Recent advancements in computational chemistry have also enabled researchers to model the compound's electronic properties, further aiding in its application across diverse fields.

In conclusion, 2-(4-fluoro-3-nitrophenyl)ethanol (CAS No: 439110-13-1) is a versatile compound with significant potential in various scientific domains. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.